3-(6-Methylpyridin-3-yl)isoxazol-5-amine

• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol
• IUPAC Name: 3-(6-methylpyridin-3-yl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C9H9N3O/c1-6-2-3-7(5-11-6)8-4-9(10)13-12-8/h2-5H,10H2,1H3
• InChI Key: WKFAPRNYGXPCBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C2=NOC(=C2)N

Description

3-(6-Methylpyridin-3-yl)isoxazol-5-amine is a heterocyclic compound featuring an isoxazole ring linked to a 6-methylpyridine moiety via a carbon-carbon bond. This structure is of interest in medicinal chemistry and materials science due to its dual aromatic systems and functional groups, which enable diverse chemical modifications and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(6-Methylpyridin-3-yl)isoxazol-5-amine typically involves the formation of the isoxazole ring through cycloaddition reactions. One common method is the (3 + 2) cycloaddition reaction, which can be catalyzed by metals such as copper (Cu) or ruthenium (Ru) . there is a growing interest in metal-free synthetic routes due to the drawbacks associated with metal-catalyzed reactions, such as high costs, toxicity, and environmental concerns .

Industrial Production Methods

Industrial production of isoxazole derivatives, including 3-(6-Methylpyridin-3-yl)isoxazol-5-amine, often involves optimizing reaction conditions to maximize yield and minimize waste. This can include the use of eco-friendly solvents and catalysts, as well as continuous flow processes to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

3-(6-Methylpyridin-3-yl)isoxazol-5-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups on the isoxazole ring.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents like sodium borohydride (NaBH4) for reduction, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of hydroxylated derivatives, while reduction can yield amine derivatives .

Scientific Research Applications

3-(6-Methylpyridin-3-yl)isoxazol-5-amine has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Medicine: Isoxazole derivatives, including this compound, have shown promise as therapeutic agents for various diseases, including cancer, inflammation, and infections.

Industry: The compound can be used in the development of new materials and as a precursor for the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(6-Methylpyridin-3-yl)isoxazol-5-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Key structural analogs differ in substituents on the pyridine/phenyl rings or the isoxazole core. These variations significantly impact physicochemical properties, reactivity, and biological activity.

Table 1: Substituent Effects on Isoxazol-5-amine Derivatives

Compound Name	Substituents	Key Properties/Effects	Evidence Source
3-(4-Methylphenyl)isoxazol-5-amine	4-MePh on isoxazole	Electron-donating group; increased stability, reduced electrophilicity
3-(4-Nitrophenyl)isoxazol-5-amine*	4-NO₂Ph on isoxazole	Electron-withdrawing group; enhanced reactivity in SNAr reactions
3-(6-Bromopyridin-2-yl)isoxazol-5-amine	Br on pyridine	Halogenation increases cross-coupling potential; higher toxicity risk
BO-264 (Novartis compound)	4-MeOPh and morpholinopyrimidine	TACC3 inhibition; improved binding affinity due to morpholino group
3-Phenylisoxazol-5-amine derivatives	Varied substituents on phenyl	Electron-donating/withdrawing groups modulate enantioselectivity in catalysis

*Analogous to 3-(4-nitrophenyl)-4-(phenylsulfonyl)isoxazol-5-amine ().

Key Observations:

• Electron-Donating Groups (e.g., -Me, -OMe): Enhance stability and reduce electrophilicity, making compounds like 3-(4-methylphenyl)isoxazol-5-amine suitable for applications requiring prolonged shelf-life or metabolic stability .
• Electron-Withdrawing Groups (e.g., -NO₂, -Br): Increase reactivity in nucleophilic aromatic substitution (SNAr) or cross-coupling reactions. Brominated derivatives (e.g., 3-(6-bromopyridin-2-yl)isoxazol-5-amine) are valuable intermediates in Suzuki-Miyaura couplings but require stringent safety protocols .
• Biological Activity: BO-264 demonstrates that substituents like morpholinopyrimidine can confer potent anticancer activity by targeting TACC3, highlighting the importance of auxiliary pharmacophoric motifs .

Biological Activity

3-(6-Methylpyridin-3-yl)isoxazol-5-amine is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure

The chemical structure of 3-(6-Methylpyridin-3-yl)isoxazol-5-amine can be represented as follows:

$$\text{C}_{10}\text{H}_{10}\text{N}_2\text{O}$$

This structure features an isoxazole ring, which is known for its diverse biological activities, and a pyridine moiety that may enhance its pharmacological properties.

The biological activity of 3-(6-Methylpyridin-3-yl)isoxazol-5-amine is primarily attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cellular signaling pathways, which can lead to altered cellular responses.
• Receptor Modulation : It may act as a modulator for various receptors, influencing neurotransmission and other physiological processes.
• Cell Cycle Regulation : Studies suggest that this compound could affect cell cycle progression, potentially leading to apoptosis in cancer cells.

Anticancer Activity

Recent studies have highlighted the anticancer potential of isoxazole derivatives, including 3-(6-Methylpyridin-3-yl)isoxazol-5-amine. The following table summarizes key findings regarding its cytotoxic effects:

Compound	Cell Line	IC50 (µM)	Mechanism of Action
3-(6-Methylpyridin-3-yl)isoxazol-5-amine	HL-60 (Human leukemia)	86 - 755	Induces apoptosis and cell cycle arrest
Isoxazole Derivative (3)	HL-60	Not specified	Decreases Bcl-2 expression
Isoxazole Derivative (6)	HL-60	Not specified	Increases p21^WAF-1 levels

These results indicate that the compound exhibits significant cytotoxicity against human promyelocytic leukemia cells, with varying effects on apoptotic markers such as Bcl-2 and p21^WAF-1 .

Neuroprotective Effects

In addition to anticancer properties, the compound has been investigated for its neuroprotective effects. A study demonstrated that isoxazole derivatives could enhance calcium retention capacity in mitochondria, which is crucial for neuronal survival under stress conditions. This suggests a potential therapeutic application in neurodegenerative diseases .

Case Studies

• Study on Mitochondrial Function : Research involving zebrafish models indicated that certain isoxazole derivatives improved mitochondrial function by increasing calcium retention capacity, thus preventing cell death under pathological conditions .
• Cytotoxicity Assessment : A detailed investigation into the cytotoxicity of various isoxazoles revealed that 3-(6-Methylpyridin-3-yl)isoxazol-5-amine significantly inhibited the proliferation of HL-60 cells, suggesting its potential as an anticancer agent .